Cas no 1021462-91-8 ((2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride)

(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride is a chiral pyrrolidine derivative with potential applications in pharmaceutical research and development. Its stereospecific (2R) configuration ensures precise molecular interactions, making it valuable for studying receptor binding or enzyme inhibition. The benzoyl and chlorophenyl moieties enhance its structural diversity, while the hydrochloride salt improves solubility for experimental use. This compound may serve as an intermediate in synthesizing bioactive molecules or as a reference standard in analytical chemistry. Its well-defined structure allows for reproducible results in mechanistic studies, particularly in medicinal chemistry. The presence of multiple aromatic groups suggests potential utility in designing compounds with targeted pharmacological activity.

(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride structure

1021462-91-8 structure

Product Name:(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride

CAS No:1021462-91-8

MF:C₂₅H₂₄Cl₂N₂O₂

MW:455.376264572144

CID:5056764

Update Time:2025-06-13

(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinecarboxamide, N-(2-benzoyl-4-chlorophenyl)-1-(phenylmethyl)-, hydrochloride (1:1), (2R)-
- (2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride
- Inchi： 1S/C25H23ClN2O2.ClH/c26-20-13-14-22(21(16-20)24(29)19-10-5-2-6-11-19)27-25(30)23-12-7-15-28(23)17-18-8-3-1-4-9-18;/h1-6,8-11,13-14,16,23H,7,12,15,17H2,(H,27,30);1H/t23-;/m1./s1
- InChI Key： SBTLBNQPUFTQQV-GNAFDRTKSA-N
- SMILES： C(C1C=CC=CC=1)(C1C=C(Cl)C=CC=1NC([C@H]1CCCN1CC1C=CC=CC=1)=O)=O.Cl

(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B207875-250mg	(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride	1021462-91-8	250mg	$ 167.00	2023-04-19
TRC	B207875-1g	(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride	1021462-91-8	1g	$ 510.00	2022-06-07
TRC	B207875-2.5g	(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride	1021462-91-8	2.5g	$ 1135.00	2022-06-07
TRC	B207875-1000mg	(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride	1021462-91-8	1g	$ 620.00	2023-04-19
TRC	B207875-2500mg	(2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride	1021462-91-8	2500mg	$ 1372.00	2023-04-19

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Additional information on (2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride

Comprehensive Overview of (2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride (CAS No. 1021462-91-8)

In the realm of pharmaceutical chemistry, (2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride (CAS No. 1021462-91-8) stands out as a compound of significant interest due to its unique structural properties and potential therapeutic applications. This chiral pyrrolidine derivative is characterized by its benzoyl and chlorophenyl moieties, which contribute to its biological activity. Researchers and industry professionals are increasingly exploring its role in drug development, particularly in targeting central nervous system (CNS) disorders and inflammatory conditions.

The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation studies. With the growing demand for precision medicine and targeted therapies, 1021462-91-8 has garnered attention for its potential to modulate specific receptor pathways. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in medical research, as global populations age and the prevalence of conditions like Alzheimer's rises.

From a synthetic chemistry perspective, the stereochemistry of this compound is critical. The (2R) configuration ensures optimal interaction with biological targets, a factor often emphasized in structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and enantiomeric excess, ensuring compliance with stringent Good Manufacturing Practices (GMP) standards.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for (2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride. This aligns with the broader industry shift toward sustainable pharmaceutical production, a topic frequently searched in academic and industrial forums. The compound's patent landscape and regulatory status are additional areas of interest, as stakeholders seek to navigate intellectual property and compliance requirements.

Beyond its pharmacological potential, 1021462-91-8 serves as a valuable reference standard in analytical laboratories. Its well-defined properties make it ideal for method validation and quality control protocols. As the pharmaceutical industry embraces artificial intelligence (AI) for drug discovery, datasets involving this compound are increasingly used to train predictive models, further amplifying its significance.

In summary, (2R)-N-(2-Benzoyl-4-chlorophenyl)-1-(phenylmethyl)-2-pyrrolidinecarboxamide Hydrochloride exemplifies the intersection of innovative chemistry and therapeutic advancement. Its multifaceted applications—from drug development to analytical science—underscore its importance in modern research. As scientific inquiries into personalized medicine and biomarker discovery intensify, this compound is poised to remain a focal point of interdisciplinary study.